Cas no 1892138-26-9 (1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1892138-26-9
• MF: C₁₂H₁₃FO₄
• MW: 240.227627515793
• CID: 6022777
• PubChem ID: 117352651
• Update Time: 2025-05-20

1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1791316
• 1892138-26-9

• Inchi： 1S/C12H13FO4/c1-16-8-4-3-7(13)10(17-2)9(8)12(5-6-12)11(14)15/h3-4H,5-6H2,1-2H3,(H,14,15)
• InChI Key： SMPRJEYJFXFTDE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1OC)C1(C(=O)O)CC1)OC

Computed Properties

• Exact Mass: 240.07978705g/mol
• Monoisotopic Mass: 240.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid

1-(3-Fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic Acid (CAS No. 1892138-26-9): A Comprehensive Overview

1-(3-Fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1892138-26-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a substituted phenyl group with a fluoro and two methoxy functionalities. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The fluorine atom in the phenyl ring of 1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid plays a crucial role in modulating its biological activity. Fluorine is known for its ability to enhance the lipophilicity and metabolic stability of organic compounds, which can improve their pharmacokinetic properties. Additionally, the presence of methoxy groups further enhances the lipophilicity and can influence the compound's binding affinity to specific receptors or enzymes.

Recent studies have explored the potential of 1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These pathways are known to play critical roles in cell proliferation and survival, making them attractive targets for cancer therapy.

In addition to its therapeutic potential, 1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid has been studied for its pharmacokinetic properties. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its high lipophilicity allows for good membrane permeability, while its metabolic stability ensures that it remains active in the body for an extended period. These properties are essential for developing effective drug candidates.

The synthesis of 1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid involves several steps, including the formation of the cyclopropane ring and the introduction of the substituted phenyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example, one approach involves the use of transition-metal-catalyzed reactions to form the cyclopropane ring with high regioselectivity and stereoselectivity. These synthetic methods not only improve yield but also reduce environmental impact by minimizing waste generation.

The safety profile of 1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid is another important aspect of its development as a potential therapeutic agent. Preclinical toxicity studies have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 1-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1892138-26-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its favorable pharmacological properties, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.